Carbamic acid,(2-amino-4-chloro-5-ethoxyphenyl)-,1,1-dimethylethyl ester
Cat. No. B8508053
M. Wt: 286.75 g/mol
InChI Key: KQSZWASOPSKBCR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06949542B2
Procedure details
The title compound was prepared from (4-chloro-5-ethoxy-2-nitro-phenyl)-carbamic acid tert-butyl ester (Example A21) (7.04 g, 22.2 mmol) by hydrogenation with 5% Pt/C according to the general procedure J (method a). Obtained as a light yellow solid (6.32 g, 99%).
Name
(4-chloro-5-ethoxy-2-nitro-phenyl)-carbamic acid tert-butyl ester
Quantity
7.04 g
Type
reactant
Reaction Step One
Name
Name
Yield
99%
Identifiers
|
REACTION_CXSMILES
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[C:1]([O:5][C:6](=[O:21])[NH:7][C:8]1[CH:13]=[C:12]([O:14][CH2:15][CH3:16])[C:11]([Cl:17])=[CH:10][C:9]=1[N+:18]([O-])=O)([CH3:4])([CH3:3])[CH3:2]>[Pt]>[C:1]([O:5][C:6](=[O:21])[NH:7][C:8]1[CH:13]=[C:12]([O:14][CH2:15][CH3:16])[C:11]([Cl:17])=[CH:10][C:9]=1[NH2:18])([CH3:2])([CH3:3])[CH3:4]
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Inputs
Step One
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Name
|
(4-chloro-5-ethoxy-2-nitro-phenyl)-carbamic acid tert-butyl ester
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Quantity
|
7.04 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)OC(NC1=C(C=C(C(=C1)OCC)Cl)[N+](=O)[O-])=O
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
catalyst
|
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Smiles
|
[Pt]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(C)(C)OC(NC1=C(C=C(C(=C1)OCC)Cl)N)=O
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 6.32 g | |
| YIELD: PERCENTYIELD | 99% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
